2-(2-nitroethyl)-N'-(2-pyridinyl)benzenecarbohydrazide
Overview
Description
2-(2-nitroethyl)-N'-(2-pyridinyl)benzenecarbohydrazide is a chemical compound commonly referred to as CEP-26401. This compound has gained significant attention in scientific research due to its potential therapeutic applications. CEP-26401 is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which plays a crucial role in DNA repair. The inhibition of PARP has been shown to be effective in the treatment of certain types of cancer, as well as other diseases such as stroke and inflammation.
Scientific Research Applications
Synthesis and Chemical Properties
2-(2-nitroethyl)-N'-(2-pyridinyl)benzenecarbohydrazide is a compound that can be studied within the broader context of organic compounds with nitro groups, such as nitrobenzylpyridines, and their derivatives. Research on similar compounds has shown various chemical properties and potential applications. For example, studies on nitrobenzylpyridines have explored their photochromic activity, which could be harnessed for photon-based electronics due to their solid-state photochromic activity, small structural changes during photoreactions, and inherent polystability (Naumov, 2006).
Biological and Electrochemical Activities
Compounds related to 2-(2-nitroethyl)-N'-(2-pyridinyl)benzenecarbohydrazide have been reviewed for their biological and electrochemical activities. For instance, the chemistry and properties of 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine complexes have been extensively reviewed, summarizing their synthesis, structures, magnetic properties, and potential biological and electrochemical activities (Boča et al., 2011).
Corrosion Inhibition
Research on quinoline derivatives, which share structural similarities with 2-(2-nitroethyl)-N'-(2-pyridinyl)benzenecarbohydrazide, indicates their use as anticorrosive materials. These derivatives form stable chelating complexes with surface metallic atoms, suggesting potential applications of related compounds in corrosion inhibition (Verma et al., 2020).
properties
IUPAC Name |
2-(2-nitroethyl)-N'-pyridin-2-ylbenzohydrazide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4O3/c19-14(17-16-13-7-3-4-9-15-13)12-6-2-1-5-11(12)8-10-18(20)21/h1-7,9H,8,10H2,(H,15,16)(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWRCUMANIORGOE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC[N+](=O)[O-])C(=O)NNC2=CC=CC=N2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801216010 |
Source
|
| Record name | 2-(2-Nitroethyl)benzoic acid 2-(2-pyridinyl)hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801216010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-nitroethyl)-N'-(2-pyridinyl)benzenecarbohydrazide | |
CAS RN |
338410-34-7 |
Source
|
| Record name | 2-(2-Nitroethyl)benzoic acid 2-(2-pyridinyl)hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=338410-34-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(2-Nitroethyl)benzoic acid 2-(2-pyridinyl)hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801216010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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